Cas no 1339575-24-4 (1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol)

1-(2-Methyl-1,3-thiazol-4-yl)propan-2-ol is a thiazole-derived organic compound featuring a hydroxyl-functionalized propyl side chain. Its structural framework, incorporating both a heterocyclic thiazole ring and a secondary alcohol moiety, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential reactivity at both the hydroxyl group and the thiazole ring, enabling derivatization for applications in medicinal chemistry, such as the development of bioactive molecules. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in research and industrial processes. The presence of the methyl-substituted thiazole core may also contribute to specific electronic or steric effects in target applications.
1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol structure
1339575-24-4 structure
Product Name:1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol
CAS No:1339575-24-4
MF:C7H11NOS
MW:157.233340501785
CID:4589471
Update Time:2025-05-22

1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol
    • Inchi: 1S/C7H11NOS/c1-5(9)3-7-4-10-6(2)8-7/h4-5,9H,3H2,1-2H3
    • InChI Key: GMMOREOOANXLQX-UHFFFAOYSA-N
    • SMILES: C(C1=CSC(C)=N1)C(O)C

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Additional information on 1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol

Comprehensive Overview of 1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol (CAS No. 1339575-24-4)

1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol (CAS No. 1339575-24-4) is a specialized organic compound featuring a thiazole ring, a heterocyclic structure known for its versatility in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula, C7H11NOS, highlights its unique combination of methyl, hydroxyl, and thiazole functional groups, making it a subject of interest in synthetic chemistry and drug discovery. Researchers and industries are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of antimicrobial agents and central nervous system (CNS) modulators.

In recent years, the demand for thiazole derivatives like 1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol has surged due to their role in addressing global health challenges, such as antibiotic resistance and neurodegenerative diseases. The compound's structural flexibility allows for modifications that enhance its pharmacokinetic properties, a topic frequently searched in academic and industrial forums. For instance, its hydroxyl group enables further derivatization, which is critical for optimizing drug solubility and bioavailability—a recurring theme in medicinal chemistry discussions.

From a synthetic perspective, CAS No. 1339575-24-4 is often synthesized via multistep organic reactions, including condensation and reduction steps, which are widely documented in peer-reviewed journals. Its thiazole core is particularly noteworthy, as this moiety is prevalent in FDA-approved drugs like thiamine (vitamin B1) and sulfathiazole. This connection to well-established therapeutics underscores its relevance in modern drug design and biomolecular research.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many high-risk chemicals, 1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol is not classified as a hazardous substance under major regulatory frameworks, making it a safer candidate for industrial-scale production. This aligns with the growing trend toward green chemistry, where researchers prioritize compounds with minimal ecological impact. Searches for sustainable synthesis methods and eco-friendly intermediates often highlight such molecules.

In material science, the compound's heterocyclic architecture contributes to its utility in designing advanced polymers and electronic materials. Its ability to form stable complexes with metals has sparked interest in catalysis and nanotechnology, areas that dominate contemporary scientific inquiries. For example, its derivatives are being investigated for use in organic light-emitting diodes (OLEDs), a hot topic in renewable energy circles.

To summarize, 1-(2-methyl-1,3-thiazol-4-yl)propan-2-ol (CAS No. 1339575-24-4) represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its thiazole-based scaffold, coupled with its modifiable functional groups, positions it as a valuable asset in tackling some of today's most pressing scientific and technological challenges. As research progresses, its role in innovative therapeutics and sustainable technologies is expected to expand further.

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